Cas no 1354961-30-0 (3-[(2-chlorophenyl)methyl]azetidine hydrochloride)
3-[(2-chlorophenyl)methyl]azetidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-chlorophenyl)methyl]azetidine hydrochloride
-
- MDL: MFCD20731173
- Inchi: 1S/C10H12ClN.ClH/c11-10-4-2-1-3-9(10)5-8-6-12-7-8;/h1-4,8,12H,5-7H2;1H
- InChI Key: KWIOIMGREMFXBJ-UHFFFAOYSA-N
- SMILES: C(C1CNC1)C1C=CC=CC=1Cl.Cl
3-[(2-chlorophenyl)methyl]azetidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM469340-250mg |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95%+ | 250mg |
$746 | 2023-03-27 | |
| Chemenu | CM469340-500mg |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95%+ | 500mg |
$837 | 2023-03-27 | |
| Chemenu | CM469340-1g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95%+ | 1g |
$926 | 2023-03-27 | |
| Enamine | EN300-95496-0.05g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 0.05g |
$224.0 | 2025-02-21 | |
| Enamine | EN300-95496-0.1g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 0.1g |
$333.0 | 2025-02-21 | |
| Enamine | EN300-95496-0.25g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 0.25g |
$476.0 | 2025-02-21 | |
| Enamine | EN300-95496-0.5g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 0.5g |
$750.0 | 2025-02-21 | |
| Enamine | EN300-95496-1.0g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 1.0g |
$961.0 | 2025-02-21 | |
| Enamine | EN300-95496-2.5g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 2.5g |
$1883.0 | 2025-02-21 | |
| Enamine | EN300-95496-5.0g |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride |
1354961-30-0 | 95.0% | 5.0g |
$2786.0 | 2025-02-21 |
3-[(2-chlorophenyl)methyl]azetidine hydrochloride Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-[(2-chlorophenyl)methyl]azetidine hydrochloride
3-[(2-chlorophenyl)methyl]azetidine hydrochloride: A Comprehensive Overview
The compound with CAS No 1354961-30-0, known as 3-[(2-chlorophenyl)methyl]azetidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a chlorophenyl group with an azetidine ring, a four-membered cyclic amine. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 3-[(2-chlorophenyl)methyl]azetidine hydrochloride in drug discovery and development. Researchers have explored its role as a building block in synthesizing bioactive molecules, particularly in the context of developing novel therapeutic agents. The azetidine ring, being a strained amine, contributes to the compound's reactivity and selectivity in various chemical reactions. This makes it an attractive candidate for use in medicinal chemistry, where structural diversity is crucial for identifying new drug leads.
One of the most intriguing aspects of this compound is its ability to participate in enantioselective synthesis. By leveraging the unique properties of the azetidine ring, chemists have been able to develop efficient asymmetric induction methods. These methods are pivotal in producing enantiomerically pure compounds, which are essential for modern drug development due to their improved efficacy and reduced side effects.
In addition to its synthetic applications, 3-[(2-chlorophenyl)methyl]azetidine hydrochloride has shown promise in biological assays. Preclinical studies have demonstrated its potential as a modulator of certain ion channels and receptors, which are critical targets in treating various diseases such as epilepsy, pain, and cardiovascular disorders. The chlorophenyl group attached to the azetidine ring plays a significant role in modulating these interactions, making it a versatile tool in pharmacological research.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by alkylation with a 2-chlorophenylmethyl group, which introduces the necessary functionality for subsequent reactions. The formation of the hydrochloride salt ensures optimal solubility and stability, making it suitable for large-scale production and use in research settings.
From an environmental perspective, understanding the fate and transport of 3-[(2-chlorophenyl)methyl]azetidine hydrochloride is crucial for assessing its potential impact on ecosystems. Recent environmental studies have focused on its degradation pathways under various conditions, including aerobic and anaerobic environments. These studies have provided valuable insights into its persistence and bioaccumulation potential, which are essential considerations for regulatory assessments.
In conclusion, 3-[(2-chlorophenyl)methyl]azetidine hydrochloride (CAS No 1354961-30-0) stands out as a versatile and valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical transformations and developing innovative therapeutic agents. As research continues to uncover new aspects of this compound's properties and applications, its significance in the scientific community is expected to grow further.
1354961-30-0 (3-[(2-chlorophenyl)methyl]azetidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)